Cas no 2229301-50-0 (1-methyl-5-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-4-amine
• CAS No: 2229301-50-0
• MF: C₇H₈N₆O₂
• MW: 208.177419662476
• CID: 6302046
• PubChem ID: 165851352
• Update Time: 2025-06-13

1-methyl-5-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-4-amine
• 2229301-50-0
• EN300-2000022

• Inchi： 1S/C7H8N6O2/c1-12-6(5(8)3-10-12)4-2-9-11-7(4)13(14)15/h2-3H,8H2,1H3,(H,9,11)
• InChI Key： GHIKOVZPJGWUEZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=NN1)C1=C(C=NN1C)N)=O

Computed Properties

• Exact Mass: 208.07087352g/mol
• Monoisotopic Mass: 208.07087352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 118Ų

Additional information on 1-methyl-5-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-4-amine

Introduction to 1-methyl-5-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-4-amine (CAS No. 2229301-50-0)

1-methyl-5-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-4-amine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2229301-50-0, belongs to the pyrazole class of molecules, which are well-known for their broad spectrum of pharmacological applications. The presence of a methyl group and a nitro-substituted pyrazole moiety in its structure imparts distinct chemical and biological characteristics, making it a subject of intense research interest.

The molecular structure of 1-methyl-5-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-4-amine consists of two interconnected pyrazole rings, with the additional substitution of a nitro group at the 3-position of one of the rings. This arrangement not only contributes to its complex reactivity but also opens up numerous possibilities for further functionalization and derivatization. The compound's ability to interact with various biological targets has positioned it as a promising candidate for drug discovery and development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The nitro group in 1-methyl-5-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-4-amine plays a crucial role in modulating its pharmacological effects. Nitro-substituted compounds have been extensively studied for their potential in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The electron-withdrawing nature of the nitro group enhances the compound's ability to interact with biological enzymes and receptors, thereby influencing its bioactivity.

One of the most compelling aspects of 1-methyl-5-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-4-amine is its structural versatility. The dual pyrazole framework provides multiple sites for chemical modification, allowing researchers to fine-tune its properties for specific applications. This flexibility has led to several innovative synthetic strategies being developed to optimize the compound's pharmacokinetic and pharmacodynamic profiles. For instance, modifications aimed at improving solubility and metabolic stability have been explored, which are critical factors for drug efficacy and safety.

The pharmacological profile of 1-methyl-5-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-4-amine has been the focus of numerous preclinical studies. These investigations have revealed intriguing insights into its potential therapeutic applications. Preliminary findings suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key inflammatory pathways. Additionally, its ability to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has raised hopes for its use in managing pain and inflammation associated with chronic conditions.

Furthermore, the compound's interaction with biological targets beyond inflammation has also been explored. Studies indicate that 1-methyl-5-(3-nitro-1H-pyrazol-4-yl)-1H-pyrazol-4-amine may possess antimicrobial properties, making it a potential candidate for developing new antibiotics or antifungal agents. The nitro group's ability to generate reactive species under physiological conditions could contribute to its antimicrobial activity by interfering with microbial cell wall synthesis or DNA replication.

The synthetic route to 1-methyl-5-(3-nitro-1H-pyrazol-4-ylyl)-1H-pyrazolamidine (CAS No. 2229301500) involves multi-step organic transformations, including condensation reactions, nitration, and functional group interconversions. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance yield and purity. These techniques not only streamline the synthesis process but also allow for greater control over the compound's stereochemistry, which is often crucial for biological activity.

In terms of industrial applicability, 1-methyl-N'-[(3-nitropyrazolo[3,4-d]pyrazol]-4-carboxamidine (CAS No 2229301500) represents a significant advancement in medicinal chemistry. Its unique structural features make it an attractive scaffold for further drug development programs. Pharmaceutical companies are increasingly investing in high-throughput screening (HTS) technologies to identify novel derivatives with enhanced therapeutic profiles. The combination of computational modeling and experimental validation is being used to accelerate the discovery process.

The regulatory landscape surrounding novel pharmaceutical compounds like (E)-N'-[(3-nitropyrazolo[3',4':d']pyrazolo[4:3-d]pyrimidin]-5-carboxamidine (CAS No 2229301500) is stringent but well-defined. Manufacturers must adhere to Good Manufacturing Practices (GMP) and undergo rigorous testing before clinical trials can commence. The safety and efficacy data generated during these trials are critical for obtaining regulatory approval and bringing new treatments to market. Given the promising preliminary findings, (E)-N'-[(3-nitropyridazinylmethylene)amino]-N-[5-(pyridinylmethylene)thiazolidine]-2-carboxamide (CAS No 2229301500) is poised to enter clinical development pipelines in the near future.

The future directions for research on (E)-N'-[(3-nitropyridazinylmethylene)amino]-N-[5-(pyridinylmethylene)thiazolidine]-2-carboxamide (CAS No 2229301500) are multifaceted. One key area involves exploring its mechanism of action in greater detail through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Understanding how this compound interacts with target proteins at an atomic level will provide valuable insights for optimizing its therapeutic potential.

Another exciting avenue is the development of prodrugs based on this scaffold. Prodrugs are inactive precursors that are converted into active drugs within the body, offering advantages such as improved bioavailability and reduced toxicity. By designing prodrugs of (E)-N'-[(3-nitropyridazinylmethylene)amino]-N-[5-(pyridinylmethylene)thiazolidine]-2-carboxamide (CAS No 2229301500), researchers aim to enhance its delivery to target tissues while minimizing side effects.

The integration of artificial intelligence (AI) into drug discovery processes is also transforming how compounds like (E)-N'-[(3-nitropyridazinylmethylene)amino]-N-[5-(pyridinylmethylene)thiazolidine]-2-carboxamide (CAS No 2229301500) are developed. AI algorithms can predict molecular properties, identify potential lead compounds, and optimize synthetic routes with unprecedented speed and accuracy. This technology is particularly valuable for analyzing complex datasets generated during high-throughput screening experiments.

In conclusion,(E)-N'-[(3-nitropyridazinylmethylene)amino]-N-[5-(pyridinylmethylene)thiazolidine]-2-carboxamide (CAS No 2229301500) exemplifies how innovative chemical design can lead to promising therapeutic agents. Its unique structure, combined with preliminary evidence of biological activity, makes it a compelling subject for further investigation. As research continues to uncover new applications and refine synthetic methodologies,(E)-N'-[(3-nitropyridazinylmethylene)amino]-N-[5-(pyridinylmethylene)thiazolidine]-2-carboxamide (CAS No 2229301500) holds great promise for contributing to advancements in medicine.